6-(3-Fluorophenyl)-2-[1-(quinoxaline-6-carbonyl)azetidin-3-yl]pyridazin-3-one

• IUPAC Name: 6-(3-fluorophenyl)-2-[1-(quinoxaline-6-carbonyl)azetidin-3-yl]pyridazin-3-one
• InChI: InChI=1S/C22H16FN5O2/c23-16-3-1-2-14(10-16)18-6-7-21(29)28(26-18)17-12-27(13-17)22(30)15-4-5-19-20(11-15)25-9-8-24-19/h1-11,17H,12-13H2
• InChI Key: YLCWZVBQYGJBLR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC3=NC=CN=C3C=C2)N4C(=O)C=CC(=N4)C5=CC(=CC=C5)F
• Molecular Formula: C22H16FN5O2
• Molecular Weight: 401.4 g/mol

Description

6-(3-Fluorophenyl)-2-[1-(quinoxaline-6-carbonyl)azetidin-3-yl]pyridazin-3-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a pyridazinone derivative that has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 6-(3-Fluorophenyl)-2-[1-(quinoxaline-6-carbonyl)azetidin-3-yl]pyridazin-3-one is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in cell growth and division. This leads to the suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 6-(3-Fluorophenyl)-2-[1-(quinoxaline-6-carbonyl)azetidin-3-yl]pyridazin-3-one has a variety of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of fungi and bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-(3-Fluorophenyl)-2-[1-(quinoxaline-6-carbonyl)azetidin-3-yl]pyridazin-3-one is its potential as a therapeutic agent for cancer and other diseases. However, it has some limitations in lab experiments. It is a relatively new compound, and there is still much to be learned about its properties and mechanisms of action. Additionally, it can be difficult to synthesize, which can limit its availability for research purposes.

Future Directions

There are many potential future directions for research involving 6-(3-Fluorophenyl)-2-[1-(quinoxaline-6-carbonyl)azetidin-3-yl]pyridazin-3-one. One area of interest is its potential as a therapeutic agent for various types of cancer. Researchers are also interested in exploring its antifungal and antibacterial properties. Additionally, there is potential for further study of its mechanisms of action and its interactions with other compounds.

Synthesis Methods

The synthesis of 6-(3-Fluorophenyl)-2-[1-(quinoxaline-6-carbonyl)azetidin-3-yl]pyridazin-3-one involves the reaction of 3-Fluorobenzaldehyde with a quinoxaline-6-carboxylic acid hydrazide in the presence of a coupling agent. The resulting compound is then reacted with an azetidine-3-carboxylic acid derivative, followed by cyclization to form the pyridazinone ring.

Scientific Research Applications

6-(3-Fluorophenyl)-2-[1-(quinoxaline-6-carbonyl)azetidin-3-yl]pyridazin-3-one has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have anti-cancer properties and has been tested against various cancer cell lines. It has also been studied for its antifungal and antibacterial properties.